2,4-Dichloro-6-nitrophenol

• IUPAC Name: 2,4-dichloro-6-nitrophenol
• InChI: InChI=1S/C6H3Cl2NO3/c7-3-1-4(8)6(10)5(2-3)9(11)12/h1-2,10H
• InChI Key: LYPMXMBQPXPNIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])O)Cl)Cl
• Molecular Formula: C6H3Cl2NO3
• DSSTOX Substance ID: DTXSID00209738
• Molecular Weight: 208.00 g/mol
• Physical Description: Crystalline solid; [Sigma-Aldrich MSDS]
• Vapor Pressure: 0.000057 [mmHg]
• CAS RN: 609-89-2

Description

Synthesis Analysis

The synthesis of 2,4-Dichloro-6-nitrophenol can be achieved through several methods. One approach involves the hydrolysis of chlorinated nitrotoluene derivatives. For instance, 2,4-Dichloro-3-methyl-6-nitrophenol was prepared from the hydrolysis of a product mixture obtained from the chlorination of p-nitrotoluene, yielding a high purity product in 95–99% yield based on the major chlorination product (R. Ran, C. Pittman, 1993). Another synthesis route involves using p-nitroethylbenzene as a starting material through a series of chlorination, alkalization, and acidification reactions, leading to the formation of 2,4-dichloro-3-ethyl-6-nitrophenol with high purity and yield (Qin Xue-kong, 2005).

Molecular Structure Analysis

The molecular structure of this compound derivatives has been extensively studied. The crystal structure of related compounds, such as 4-dihydroxymethylpyridinium 2,6-dichloro-4-nitrophenolate, reveals the formation of hydrogen bonds and the influence of substituents on the molecular conformation (I. Majerz, W. Sawka-Dobrowolska, L. Sobczyk, 1997). These studies provide valuable insights into how the chloro and nitro groups, along with other substituents, impact the overall molecular geometry and stability of the compound.

Scientific Research Applications

1. Intermediate in Color Photography Development

2,4-Dichloro-3-ethyl-6-nitrophenol, a derivative of 2,4-Dichloro-6-nitrophenol, is utilized as an important intermediate in the development of color photographs. It is synthesized from p-nitroethylbenzene through chlorination, alkalization, and acidification, offering advantages like high purity, high yield, and low costs (Qin Xue-kong, 2005).

2. Environmental Impact and Endocrine Disruption Studies

Studies have identified this compound as a transformation product of 2,4-dichlorophenol in wastewater, highlighting its widespread environmental presence. Research on Chinese rare minnows (Gobiocypris rarus) exposed to this compound revealed it affects the hypothalamic-pituitary-gonadal axis in a sex-dependent manner, displaying anti-androgenic activity and endocrine-disrupting potential (Rui Chen et al., 2016).

3. Phototransformation in Surface Waters

Research indicates that this compound undergoes phototransformation in surface water bodies. The compound's anionic form, prevalent in such environments, exhibits a direct photolysis quantum yield under UVA irradiation and reacts with various reactive species like hydroxyl radicals. Modeling these reactions helps understand the environmental fate of this compound in aquatic systems (P. Maddigapu et al., 2011).

4. Spectroscopic Analysis

The FTIR and FT-Raman spectra of this compound have been extensively studied. These spectroscopic analyses are crucial for understanding the compound's molecular structure and behavior, which is vital in various scientific applications, including environmental monitoring and pharmaceutical research (N. Sundaraganesan et al., 2006).

5. Microbial Degradation

Microbial degradation of chlorinated nitroaromatic pollutants like 2,6-Dichloro-4-nitrophenol, closely related to this compound, has been studied in strains like Cupriavidus. Understanding the microbial degradation pathways is crucial for developing bioremediation strategies for environmental pollutants (J. Min et al., 2019).

6. Electrosynthesis Applications

The compound's derivatives, such as 2,6-Dichloro-4-aminophenol, have been synthesized through electrosynthesis methods. Such processes are significant in the pharmaceutical industry, offering efficient pathways for synthesizing complex molecules (Niu Dong-fan, 2015).

7. Chemical Characterisation and Toxicity Assessment

The chemical and spectroscopic characteristics of this compound, including its toxicity, have been extensively studied. This research is crucial for assessing the environmental impact and health risks associated with the compound, particularly in aquatic environments (A. Tognazzi et al., 2012).

Mechanism of Action

Target of Action

The primary target of 2,4-Dichloro-6-nitrophenol (2,4-DCNP) is the mitochondrial phosphorylation process in organisms . It also acts as a specific inhibitor of sulfotransferases .

Mode of Action

2,4-DCNP inhibits the phosphorylation process of mitochondria, preventing the production of adenosine triphosphate (ATP) . This inhibition disrupts energy metabolism within the organism, leading to its death . As a sulfotransferase inhibitor, it can reduce the neosynthesis of certain compounds .

Biochemical Pathways

The degradation of 2,4-DCNP involves various biochemical pathways. The compound undergoes processes such as photoreduction, photonucleophilic substitution, photoionization, and dimerization . The primary photochemical mechanisms include photoionization from the singlet state and heterolytic C–Cl bond splitting in the triplet state .

Pharmacokinetics

It’s known that the compound shows a rapid distribution phase upon intravenous injection .

Result of Action

The action of 2,4-DCNP results in energy metabolism disorders in the target organism, leading to its death . The inhibition of sulfotransferases can also impact the synthesis of certain compounds .

Action Environment

Environmental factors significantly influence the action of 2,4-DCNP. For instance, the presence of natural organic matter can inhibit the direct photolysis of the compound . Additionally, the compound is commonly found in agriculturally impacted waters, indicating that its distribution and effects may be influenced by agricultural practices .

Safety and Hazards

When handling 2,4-Dichloro-6-nitrophenol, it’s important to avoid dust formation and breathing in mist, gas, or vapours. Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn.